Cas no 78967-07-4 (Mofezolac)

Mofezolac structure
Mofezolac structure
Product name:Mofezolac
CAS No:78967-07-4
MF:C19H17NO5
MW:339.341985464096
CID:563697
PubChem ID:4237

Mofezolac Chemical and Physical Properties

Names and Identifiers

    • 2-(3,4-Bis(4-methoxyphenyl)isoxazol-5-yl)acetic acid
    • [3,4-Bis-(4-methoxyphenyl)isoxazol-5-yl]-acetic acid
    • 5-Isoxazoleacetic acid,3,4-bis(4-methoxyphenyl)-
    • MOFEZOLAC
    • [3,4-bis(4-methoxyphenyl)-1,2-oxazol-5-yl]a
    • 3,4-Bis((4-methoxyphenyl)-5-isooxazolyl)acetic acid
    • 3,4-Bis(4-methoxyphenyl)-5-isoxazoleacetic acid
    • 3,4-bis(p-Methoxyphenyl)-5-isoxazoleacetic acid
    • Acetic acid, 3,4-bis(4-methoxyphenyl)-5-isooxazolyl-
    • BRN 5986171
    • CCRIS 4316
    • Mofezolac [INN]
    • Mofezolaco
    • Mofezolaco [INN-Spanish]
    • Mofezolacum
    • Mofezolacum [INN-Latin]
    • N-22
    • UNII-RVJ0BV3H3Y
    • N 22
    • Mofezolac (TN)
    • 5-Isoxazoleacetic acid, 3,4-bis(4-methoxyphenyl)-
    • RVJ0BV3H3Y
    • C19H17NO5
    • (3,4-bis(4-methoxyphenyl)-5-isoxazolyl)acetic acid
    • [3,4-Bis-(4-me
    • IDI1_009937
    • MOFEZOLAC [JAN]
    • DJEIHHYCDCTAAH-UHFFFAOYSA-N
    • [3,4-Bis-(4-methoxy-phenyl)isoxazol-5-yl]acetic acid
    • NCGC00167563-01
    • MLS006011640
    • CBKinase1_012222
    • HMS1422O02
    • AKOS000523630
    • N16836
    • [3,4-bis(4-methoxyphenyl)isoxazol-5-yl]acetic acid
    • CAS-78967-07-4
    • 2-[3,4-bis(4-methoxyphenyl)-1,2-oxazol-5-yl]acetic acid
    • 78967-07-4
    • BDBM50376383
    • D01718
    • Disopain
    • BRD-K49372556-001-02-5
    • CS-0079262
    • [3,4-bis(4-methoxyphenyl)-1,2-oxazol-5-yl]acetic acid
    • HY-120824
    • DTXSID1046716
    • MOFEZOLAC [MART.]
    • DTXCID9026716
    • Oprea1_588700
    • 63X
    • Tox21_112558
    • 3,4,-Di(p-methoxyphenyl)isoxazol-5-acetic Acid
    • MOFEZOLAC [WHO-DD]
    • AS-68999
    • SCHEMBL151701
    • CHEBI:31860
    • [3,4-bis(4-methoxyphenyl)-5-isoxazolyl]acetic acid
    • SMR000069874
    • BB 0262402
    • CHEMBL259972
    • CCG-107450
    • Oprea1_261181
    • Mofezolac (JAN/INN)
    • MOFEZOLAC [MI]
    • BRD-K49372556-001-01-7
    • CBKinase1_024622
    • Q15409378
    • NS00121011
    • A914371
    • IFLab1_003830
    • 3,4-Bis(4-methoxyphenyl)-5-isoxazoleacetic acid (ACI)
    • 2-(3,4-Bis(4-methoxyphenyl)isoxazol-5-yl)aceticacid
    • N-22 compound
    • Mofezolacum (INN-Latin)
    • 3,4-DMPIAA
    • MOFEZOLAC (MART.)
    • STK973280
    • Mofezolaco (INN-Spanish)
    • Mofezolac?
    • DA-75652
    • (3,4-di-(4-methoxyphenyl)-5-isoxazolyl)acetic acid
    • N 22 compound
    • BRD-K49372556-001-04-1
    • Mofezolac
    • MDL: MFCD00712149
    • Inchi: 1S/C19H17NO5/c1-23-14-7-3-12(4-8-14)18-16(11-17(21)22)25-20-19(18)13-5-9-15(24-2)10-6-13/h3-10H,11H2,1-2H3,(H,21,22)
    • InChI Key: DJEIHHYCDCTAAH-UHFFFAOYSA-N
    • SMILES: O=C(CC1=C(C2C=CC(OC)=CC=2)C(C2C=CC(OC)=CC=2)=NO1)O
    • BRN: 5986171

Computed Properties

  • Exact Mass: 339.111
  • Monoisotopic Mass: 339.111
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 6
  • Complexity: 430
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 81.8
  • XLogP3: 3.1

Experimental Properties

  • Density: 1.250±0.06 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 147.5 ºC
  • Boiling Point: 527.2°C at 760 mmHg
  • Flash Point: 272.7°C
  • Refractive Index: 1.579
  • Solubility: Almost insoluble (0.028 g/l) (25 º C),
  • pka: pKa ~3.3(at 25℃)

Mofezolac Security Information

  • Signal Word:Warning
  • Hazard Statement: H317-H319
  • Warning Statement: P280-P305+P351+P338
  • Toxicity:LD50 in male, female mice, male, female rats (mg/kg): 1528, 1740, 920, 887 orally; 275, 321, 378, 342 i.p.; 612, 545, 572, 510 s.c. (Satoh)
  • Storage Condition:Sealed in dry,2-8°C(BD140239)

Mofezolac Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Ambeed
A118517-1mg
2-(3,4-Bis(4-methoxyphenyl)isoxazol-5-yl)acetic acid
78967-07-4 98%
1mg
$6.0 2025-02-22
DC Chemicals
DC12496-1 g
Mofezolac
78967-07-4 >98%
1g
$2450.0 2022-02-28
SHENG KE LU SI SHENG WU JI SHU
sc-313584-250mg
[3,4-Bis-(4-methoxyphenyl)isoxazol-5-yl]-acetic acid,
78967-07-4
250mg
¥1805.00 2023-09-05
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
M44150-25mg
Mofezolac
78967-07-4 98%
25mg
¥2498.0 2024-07-19
MedChemExpress
HY-120824-50mg
Mofezolac
78967-07-4 98.83%
50mg
¥3800 2024-07-20
SHANG HAI XIAN DING Biotechnology Co., Ltd.
007780-1g
Mofezolac
78967-07-4
1g
6144.0CNY 2021-07-13
Chemenu
CM128849-1g
2-(3,4-bis(4-methoxyphenyl)isoxazol-5-yl)acetic acid
78967-07-4 95%
1g
$336 2021-08-05
DC Chemicals
DC12496-100 mg
Mofezolac
78967-07-4 >98%
100mg
$700.0 2022-02-28
DC Chemicals
DC12496-250 mg
Mofezolac
78967-07-4 >98%
250mg
$1200.0 2022-02-28
Ambeed
A118517-10mg
2-(3,4-Bis(4-methoxyphenyl)isoxazol-5-yl)acetic acid
78967-07-4 98%
10mg
$31.0 2025-02-22

Mofezolac Production Method

Production Method 1

Reaction Conditions
1.1 Catalysts: Butyllithium Solvents: Tetrahydrofuran
Reference
Preparation of 3,4-diaryl-5-isoxazoleacetic acids
, World Intellectual Property Organization, , ,

Production Method 2

Reaction Conditions
Reference
3,4-Diarylisoxazole-5-acetic acid compounds and pharmaceuticals containing them
, European Patent Organization, , ,

Production Method 3

Reaction Conditions
Reference
3,4-Diphenylisoxazole-5-acetic acids
, Japan, , ,

Production Method 4

Reaction Conditions
1.1 Reagents: Sodium hydroxide Solvents: Water
1.2 Reagents: Hydrochloric acid Solvents: Water
Reference
Process for producing isoxazole derivative
, World Intellectual Property Organization, , ,

Production Method 5

Reaction Conditions
1.1 Reagents: Butyllithium Solvents: Tetrahydrofuran ;  -78 °C; 1 h, -78 °C
1.2 -78 °C → rt
1.3 Reagents: Hydrochloric acid Solvents: Water ;  rt
Reference
Translational impact of novel widely pharmacological characterized mofezolac-derived COX-1 inhibitors combined with bortezomib on human multiple myeloma cell lines viability
Pati, Maria Laura; Vitale, Paola; Ferorelli, Savina; Iaselli, Mariaclara; Miciaccia, Morena; et al, European Journal of Medicinal Chemistry, 2019, 164, 59-76

Mofezolac Raw materials

Mofezolac Preparation Products

Recommend Articles

Recommended suppliers
Amadis Chemical Company Limited
(CAS:78967-07-4)Mofezolac
A914371
Purity:99%/99%/99%/99%
Quantity:10mg/25mg/50mg/100mg
Price ($):150.0/313.0/476.0/727.0
atkchemica
(CAS:78967-07-4)Mofezolac
CL5053
Purity:95%+
Quantity:1g/5g/10g/100g
Price ($):Inquiry